Cas no 1856983-37-3 (Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]-)

• Product Name: Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]-
• CAS No: 1856983-37-3
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 5295646
• Update Time: 2025-07-17

Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]-

• Inchi： 1S/C12H25N3O/c1-12(2,3)15-11(16)14-9-10-6-4-5-7-13-8-10/h10,13H,4-9H2,1-3H3,(H2,14,15,16)
• InChI Key： SQXWRUNJMYDOPV-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NCC1CCCCNC1)=O

Additional information on Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]-

Comprehensive Overview of Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]- (CAS No. 1856983-37-3)

In the realm of specialty chemicals, Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]- (CAS No. 1856983-37-3) stands out as a compound of significant interest due to its unique molecular structure and potential applications. This urea derivative is characterized by the presence of a tert-butyl group and a hexahydro-1H-azepin-3-ylmethyl moiety, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science.

The compound's CAS No. 1856983-37-3 is a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. Its systematic name, Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]-, reflects its intricate bonding pattern, which has sparked curiosity in synthetic chemistry circles. Recent studies highlight its role as a building block for more complex molecules, particularly in drug discovery where urea-based scaffolds are prized for their bioactivity and stability.

One of the trending topics in chemical research is the development of sustainable synthesis methods, and this compound aligns well with such initiatives. Its tert-butyl group offers steric hindrance, which can be leveraged to control reaction pathways, reducing unwanted byproducts. Additionally, the hexahydro-1H-azepine ring introduces conformational flexibility, a feature often sought after in drug design to enhance binding affinity with biological targets.

From an industrial perspective, Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]- is gaining traction due to its compatibility with green chemistry principles. Manufacturers are exploring its use in catalysis and polymer modification, where its dual functional groups can act as crosslinkers or stabilizers. This versatility makes it a valuable candidate for high-performance materials, a sector experiencing rapid growth driven by demand for lightweight and durable composites.

In the context of pharmaceutical applications, this urea derivative is being investigated for its potential to modulate enzyme activity and protein-protein interactions. The azepine ring is particularly noteworthy, as it mimics cyclic amines found in many bioactive molecules. Such structural motifs are frequently searched in medicinal chemistry databases, underscoring the compound's relevance in hit-to-lead optimization campaigns.

Another area of interest is the compound's solubility profile, which is a common query among formulators. The balance between its hydrophobic tert-butyl group and polar urea linkage offers tunable solubility in both aqueous and organic media. This property is crucial for drug delivery systems, where controlled release and bioavailability are paramount.

As the scientific community continues to explore Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]-, its safety data and toxicological profile remain key discussion points. Regulatory bodies emphasize the importance of risk assessment for new chemical entities, and this compound is no exception. Preliminary studies suggest favorable environmental compatibility, but further research is needed to confirm its long-term impact.

In conclusion, Urea, N-(1,1-dimethylethyl)-N'-[(hexahydro-1H-azepin-3-yl)methyl]- (CAS No. 1856983-37-3) represents a compelling case study in modern chemical innovation. Its multifaceted applications, from drug discovery to material science, align with current industry trends and research priorities. As more data becomes available, this compound is poised to play a pivotal role in advancing sustainable chemistry and biomolecular engineering.